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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
Nitropentane, a secondary nitroalkane of interest in various chemical syntheses. This
document outlines its boiling point and density, provides standardized experimental protocols
for their determination, and visually represents its primary synthesis pathways.

Core Physical Properties

The physical characteristics of 2-Nitropentane are fundamental to its handling, application in
synthetic chemistry, and purification processes. The key physical constants are summarized

below.
Physical Property Value Units Conditions
Boiling Point 149 °C at 760 mmHg
Density 0.943 g/cm3 Not Specified

Experimental Protocols

Accurate determination of physical properties is critical for the reliable use of chemical
compounds in research and development. The following sections detail standardized
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methodologies for ascertaining the boiling point and density of liquid samples such as 2-
Nitropentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For precise measurement, the capillary method is a widely accepted and efficient
technique, particularly when working with small sample volumes.[1]

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath on a hot plate)

Thermometer

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube)

Rubber band or wire for attaching the sample tube to the thermometer

Procedure:

A small amount of 2-Nitropentane is placed into the sample tube.

o The capillary tube, with its open end downwards, is placed inside the sample tube.

o The sample tube is securely attached to the thermometer, ensuring the bulb of the
thermometer is level with the sample.

e The assembly is then immersed in the heating bath.

e The bath is heated gently and evenly.

e As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

» Upon reaching the boiling point, the vapor pressure of the 2-Nitropentane will equal the
atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the
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capillary tube.[1]
e The heat source is then removed, and the bath is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn into the capillary tube.[2]

Determination of Density

The density of a substance is its mass per unit volume. For a liquid like 2-Nitropentane, this
can be determined with a high degree of accuracy using a pycnometer or, more simply, with a
calibrated pipette and a precise analytical balance.

Apparatus:

e Volumetric pipette (e.g., 1 mL or 5 mL)
e Analytical balance

o Beaker or weighing vessel

Procedure:

The mass of a clean, dry beaker is accurately measured and recorded using the analytical
balance.

o Aprecise volume of 2-Nitropentane is transferred into the beaker using the volumetric
pipette.

e The mass of the beaker containing the 2-Nitropentane is then measured and recorded.

e The mass of the 2-Nitropentane is calculated by subtracting the mass of the empty beaker
from the mass of the beaker with the liquid.

e The density is then calculated by dividing the mass of the 2-Nitropentane by the volume of
the liquid transferred by the pipette.

Synthesis Pathways of 2-Nitropentane
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2-Nitropentane can be synthesized through several routes. The two primary methods involve
the nucleophilic substitution of an alkyl halide and the oxidation of an oxime.[3] These
pathways are illustrated in the diagram below.

SN2 Reaction Oxime Oxidation

2-Bromopentane Nitrite Salt (e.g., AQNO2) 2-Pentanone Oxime Oxidizing Agent (e.g., H202)

Nucleophilic Substitution Oxidation

2-Nitropentane

2-Nitropentane

Click to download full resolution via product page

Caption: Synthesis pathways for 2-Nitropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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